Cas no 2228471-59-6 (2-(azetidin-2-yl)-1-benzylpyrrolidine)

• Product Name: 2-(azetidin-2-yl)-1-benzylpyrrolidine
• CAS No: 2228471-59-6
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 6568287
• PubChem ID: 165641221
• Update Time: 2025-10-29

2-(azetidin-2-yl)-1-benzylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-2-yl)-1-benzylpyrrolidine
• 2228471-59-6
• EN300-1864527

• Inchi： 1S/C14H20N2/c1-2-5-12(6-3-1)11-16-10-4-7-14(16)13-8-9-15-13/h1-3,5-6,13-15H,4,7-11H2
• InChI Key： UDVMSTYTQVYIKP-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCCC1C1CCN1

Computed Properties

• Exact Mass: 216.162648646g/mol
• Monoisotopic Mass: 216.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 15.3Ų

Additional information on 2-(azetidin-2-yl)-1-benzylpyrrolidine

Comprehensive Guide to 2-(Azetidin-2-yl)-1-benzylpyrrolidine (CAS No. 2228471-59-6): Properties, Applications, and Market Insights

2-(Azetidin-2-yl)-1-benzylpyrrolidine (CAS No. 2228471-59-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This unique molecule combines azetidine and pyrrolidine rings with a benzyl substituent, creating a versatile scaffold for drug discovery and material science applications. Its molecular structure offers intriguing possibilities for modulating biological activity, making it a valuable building block in medicinal chemistry.

The compound's azetidine-pyrrolidine hybrid structure contributes to its distinctive physicochemical properties. With a molecular weight of 216.32 g/mol, this nitrogen-rich heterocycle exhibits moderate polarity and good solubility in common organic solvents. Researchers have noted its potential as a conformationally constrained amine, which is particularly valuable in designing bioactive molecules with improved target selectivity and metabolic stability. The presence of both saturated nitrogen heterocycles (azetidine and pyrrolidine) creates multiple sites for functionalization, allowing for diverse structural modifications.

In pharmaceutical applications, 2-(Azetidin-2-yl)-1-benzylpyrrolidine serves as a privileged scaffold for developing CNS-active compounds. Recent studies suggest its utility in creating novel ligands for neurotransmitter receptors, particularly those involved in neurological disorders. The compound's ability to cross the blood-brain barrier, combined with its structural rigidity, makes it an attractive candidate for neuropharmacological research. Pharmaceutical companies are increasingly exploring derivatives of this core structure for potential treatments targeting cognitive disorders and mood regulation.

The synthesis of 2-(Azetidin-2-yl)-1-benzylpyrrolidine typically involves multi-step organic transformations, often starting from readily available pyrrolidine precursors. Key steps may include ring-closing reactions to form the azetidine moiety, followed by N-benzylation. Recent advancements in catalytic methods have improved the efficiency of these synthetic routes, making the compound more accessible for research purposes. Green chemistry approaches are being developed to optimize the production process while minimizing environmental impact.

Beyond pharmaceutical applications, this compound shows promise in material science as a building block for functional polymers and coordination chemistry. The nitrogen-rich structure can serve as a ligand for transition metals, potentially leading to novel catalytic systems. Researchers are investigating its use in creating metal-organic frameworks (MOFs) with tailored porosity for gas storage or separation applications. The compound's rigid yet flexible structure offers unique advantages in designing advanced materials with specific properties.

The market for 2-(Azetidin-2-yl)-1-benzylpyrrolidine has shown steady growth, driven by increasing demand from drug discovery programs and academic research. Custom synthesis providers and specialty chemical suppliers have reported rising inquiries about this compound and its derivatives. Pricing remains competitive, reflecting both the complexity of synthesis and the growing appreciation of its utility. The compound's patent status and regulatory considerations vary by region, requiring careful evaluation for commercial applications.

Analytical characterization of 2-(Azetidin-2-yl)-1-benzylpyrrolidine typically employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's stability profile suggests standard storage conditions (room temperature under inert atmosphere) are generally sufficient, though long-term stability studies are ongoing. Researchers should note potential sensitivity to strong acids or oxidizers, requiring appropriate handling precautions during experimental work.

Future research directions for 2-(Azetidin-2-yl)-1-benzylpyrrolidine include exploring its potential in asymmetric synthesis as a chiral auxiliary and investigating its biological activity profile more comprehensively. Computational chemistry approaches are being employed to predict its interactions with various biological targets, potentially uncovering new therapeutic applications. The compound's versatility ensures it will remain an important tool in chemical research for years to come.

For researchers working with 2-(Azetidin-2-yl)-1-benzylpyrrolidine, proper documentation of experimental procedures and safety measures is essential. While not classified as highly hazardous, standard laboratory precautions should be followed when handling this compound. The scientific community continues to share findings about this interesting molecule through peer-reviewed publications and conference presentations, contributing to our collective understanding of its potential.